Cas no 100663-25-0 (3-(Trifluoromethyl)benzoyl Isothiocyanate)

• Product Name: 3-(Trifluoromethyl)benzoyl Isothiocyanate
• CAS No: 100663-25-0
• MF: C₉H₄F₃NOS
• MW: 231.19437122345
• CID: 3550336
• PubChem ID: 21784176
• Update Time: 2025-10-29

3-(Trifluoromethyl)benzoyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)benzoyl isothiocyanate
• 3-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate
• SCHEMBL5824828
• 100663-25-0
• EN300-266120
• 3-(trifluoromethyl)benzoylisothiocyanate
• 862-287-6
• 3-trifluoromethylbenzoyl isothiocyanate
• 3-(Trifluoromethyl)benzoyl Isothiocyanate

• Inchi： 1S/C9H4F3NOS/c10-9(11,12)7-3-1-2-6(4-7)8(14)13-5-15/h1-4H
• InChI Key： TUNQKHXTTHRRAB-UHFFFAOYSA-N
• SMILES： C(N=C=S)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 230.996569g/mol
• Monoisotopic Mass: 230.996569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.2g/mol
• XLogP3: 4.7
• Topological Polar Surface Area: 61.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Trifluoromethyl)benzoyl Isothiocyanate

Professional Introduction to 3-(Trifluoromethyl)benzoyl Isothiocyanate (CAS No. 100663-25-0)

3-(Trifluoromethyl)Benzoyl Isothiocyanate (CAS No. 100663-25-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The trifluoromethyl group attached to the benzoyl moiety enhances its reactivity and utility in multiple chemical transformations, making it a valuable intermediate in drug development and material science.

The chemical structure of 3-(Trifluoromethyl)Benzoyl Isothiocyanate consists of a benzene ring substituted with a trifluoromethyl group and an isothiocyanate functional group. The presence of the isothiocyanate (-N=C=S) moiety makes this compound highly reactive towards nucleophiles, facilitating its use in various synthetic pathways. This reactivity has been leveraged in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

In recent years, 3-(Trifluoromethyl)Benzoyl Isothiocyanate has been extensively studied for its potential applications in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmaceuticals and agrochemicals, and the ability to efficiently construct these structures is paramount. The compound’s ability to undergo cycloaddition reactions with various nucleophiles has made it a cornerstone in the synthesis of complex molecular architectures.

The trifluoromethyl group is particularly noteworthy due to its electronic properties, which can significantly influence the reactivity and biological activity of molecules. This group is known to enhance metabolic stability, lipophilicity, and binding affinity, making it a preferred substituent in drug design. Consequently, 3-(Trifluoromethyl)Benzoyl Isothiocyanate has found applications in the development of small-molecule inhibitors targeting various disease pathways.

Recent research has highlighted the compound’s role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The isothiocyanate functionality allows for facile introduction of sulfur-containing heterocycles, which are often present in biologically active compounds. For instance, studies have demonstrated its utility in constructing thiophene derivatives, which exhibit potent anti-inflammatory properties.

The pharmaceutical industry has also explored the use of 3-(Trifluoromethyl)Benzoyl Isothiocyanate in the development of antiviral agents. The compound’s ability to participate in nucleophilic addition reactions has been exploited to create novel scaffolds that interfere with viral replication mechanisms. This approach has led to promising candidates for further development as antiviral therapeutics.

Beyond pharmaceutical applications, 3-(Trifluoromethyl)Benzoyl Isothiocyanate has shown potential in materials science. Its reactivity with various polymers and functional groups has enabled the creation of advanced materials with tailored properties. These materials find applications in coatings, adhesives, and specialty polymers where specific chemical functionalities are required.

The synthesis of 3-(Trifluoromethyl)Benzoyl Isothiocyanate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have allowed for more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as transition metal-catalyzed reactions have further streamlined its preparation, reducing costs and improving yields.

In conclusion, 3-(Trifluoromethyl)Benzoyl Isothiocyanate (CAS No. 100663-25-0) is a versatile and highly reactive compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, material science, and beyond. As research continues to uncover new applications for this compound, its importance is only expected to grow.